Cas no 480425-29-4 (E-(4-Butylphenyl)ethenylboronic acid)

E-(4-Butylphenyl)ethenylboronic acid is a boronic acid derivative featuring a trans-substituted ethenyl group and a butylphenyl moiety. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its stability and reactivity make it a valuable intermediate for constructing complex organic frameworks. The butyl chain enhances solubility in organic solvents, facilitating handling in synthetic applications. Its boronic acid group ensures efficient transmetalation with palladium catalysts, enabling high-yield C-C bond formation. The product is particularly useful in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. Proper storage under inert conditions is recommended to maintain stability.
E-(4-Butylphenyl)ethenylboronic acid structure
480425-29-4 structure
Product Name:E-(4-Butylphenyl)ethenylboronic acid
CAS No:480425-29-4
MF:C12H17BO2
MW:204.073183774948
MDL:MFCD06202493
CID:828904
Update Time:2025-10-06

E-(4-Butylphenyl)ethenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (E)-(4-Butylstyryl)boronic acid
    • E-(4-Butylphenyl)ethenylboronic acid
    • MDL: MFCD06202493
    • Inchi: 1S/C12H17BO2/c1-2-3-4-11-5-7-12(8-6-11)9-10-13(14)15/h5-10,14-15H,2-4H2,1H3/b10-9+
    • InChI Key: AJCKKPVFZKJQTH-MDZDMXLPSA-N
    • SMILES: OB(/C=C/C1C=CC(=CC=1)CCCC)O

Computed Properties

  • Exact Mass: 204.13200
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5

Experimental Properties

  • PSA: 40.46000
  • LogP: 2.05440

E-(4-Butylphenyl)ethenylboronic acid Pricemore >>

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abcr
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